Cas no 116986-09-5 (Methyl 3-(bromomethyl)picolinate)

• Product Name: Methyl 3-(bromomethyl)picolinate
• CAS No: 116986-09-5
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD07367953
• CID: 131447
• PubChem ID: 25099108
• Update Time: 2025-05-25

Methyl 3-(bromomethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)picolinate
• 2-Pyridinecarboxylicacid, 3-(bromomethyl)-, methyl ester
• methyl 3-(bromomethyl)pyridine-2-carboxylate
• METHYL-3-BROMOMETHYLPYRIDINE-2-CARBOXYLATE
• 3-bromomethyl-pyridine-2-carboxylic acid methyl ester
• METHYL 3-BROMOMETHYLPYRIDINE-2-CARBOXYLATE
• Methyl 3-(bromomethyl)
• AK143067
• 2-Pyridinecarboxylic acid, 3-(bromomethyl)-, methyl ester
• NPIDZOQTBRDJRT-UHFFFAOYSA-N
• 4347AJ
• AMY1877
• AB31487
• CS-W022814
• DTXSID20648706
• A1-01191
• DS-7608
• METHYL3-BROMOMETHYLPYRIDINE-2-CARBOXYLATE
• MFCD07367953
• methyl 3-bromomethyl pyridine-2-carboxylate
• AKOS015891951
• EN300-138325
• SCHEMBL1979301
• AC-14312
• 116986-09-5
• SY108337
• Methyl (3-Brommethyl)pyridine-2-carboxylate
• DB-109261

• MDL： MFCD07367953
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)7-6(5-9)3-2-4-10-7/h2-4H,5H2,1H3
• InChI Key： NPIDZOQTBRDJRT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.533
• Boiling Point: 338.6°Cat760mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.563
• PSA: 39.19000
• LogP: 1.76310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-(bromomethyl)picolinate

Comprehensive Overview of Methyl 3-(bromomethyl)picolinate (CAS No. 116986-09-5): Properties, Applications, and Industry Insights

Methyl 3-(bromomethyl)picolinate (CAS No. 116986-09-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This brominated picolinate derivative features a unique molecular structure, combining a methyl ester group with a reactive bromomethyl substituent, making it a valuable building block in modern synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 3-(bromomethyl)picolinate", "CAS 116986-09-5 suppliers", and "picolinate derivatives applications", reflecting its growing relevance in R&D and commercial sectors.

The compound's significance is further highlighted by its role in the development of biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Keywords such as "eco-friendly bromomethyl picolinate synthesis" and "Methyl 3-(bromomethyl)picolinate solubility" are increasingly popular in academic literature and patent filings, demonstrating its cross-disciplinary importance.

From a technical perspective, Methyl 3-(bromomethyl)picolinate exhibits notable stability under controlled conditions, with a melting point range of 85–90°C and solubility in common organic solvents like dichloromethane and THF. Its molecular formula (C8H8BrNO2) and molecular weight (230.06 g/mol) are critical parameters for quality control in industrial batches. Analytical techniques such as HPLC purity testing and NMR characterization are routinely employed to verify its specifications, addressing common user queries about "CAS 116986-09-5 analytical methods" and "bromomethyl picolinate stability".

In pharmaceutical applications, this compound serves as a key precursor for heterocyclic drug candidates, particularly in oncology and neurology research. The picolinate moiety enhances metal chelation properties, while the bromomethyl group facilitates further functionalization through nucleophilic substitution reactions. This dual functionality explains why search terms like "Methyl 3-(bromomethyl)picolinate coupling reactions" and "pharmaceutical uses of brominated picolinates" frequently appear in scientific databases.

Emerging applications in electronic materials have expanded the compound's market potential, with studies exploring its incorporation into organic semiconductors and light-emitting diodes (OLEDs). The aromatic pyridine ring contributes to electron transport properties, making it relevant to searches about "conductive picolinate derivatives" and "CAS 116986-09-5 in material science". Manufacturers are responding to these developments by improving storage recommendations (typically 2–8°C under inert atmosphere) and packaging options to meet diverse research needs.

Quality assurance protocols for Methyl 3-(bromomethyl)picolinate emphasize strict control of residual solvents and bromine content, topics frequently addressed in technical bulletins and COA (Certificate of Analysis) documentation. The compound's compatibility with Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura and Heck reactions) makes it particularly valuable for medicinal chemistry projects, as evidenced by rising searches for "picolinate-based cross-coupling reagents" and "bromomethyl heterocycle building blocks".

Regulatory compliance remains a key consideration, with proper handling procedures ensuring workplace safety without falling under restrictive classifications. The scientific community continues to investigate novel derivatives, with research papers often referencing "structure-activity relationships of picolinate esters" and "metabolite profiling of bromomethyl compounds". These studies contribute to the compound's evolving safety profile and expand its utility across chemical biology and diagnostic reagent development.

Market analysis indicates steady growth in demand for Methyl 3-(bromomethyl)picolinate, driven by increased investment in small molecule therapeutics and advanced material engineering. Suppliers are increasingly offering customized quantities (from milligram to kilogram scale) and isotopic-labeled versions (e.g., ¹³C or ¹⁵N) to support tracer studies, responding to specialized queries about "labeled picolinate derivatives" and "CAS 116986-09-5 isotopic purity". This adaptability ensures its continued relevance in cutting-edge research and industrial applications.